Cas no 85283-56-3 (Glycine,N-methyl-N-(1-oxooctadecyl)-, ammonium salt (9CI))

• Product Name: Glycine,N-methyl-N-(1-oxooctadecyl)-, ammonium salt (9CI)
• CAS No: 85283-56-3
• MF: C₂₁H₄₄N₂O₃
• MW: 372.585666656494
• CID: 727777
• Update Time: 2024-01-31

Glycine,N-methyl-N-(1-oxooctadecyl)-, ammonium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Glycine,N-methyl-N-(1-oxooctadecyl)-, ammonium salt (9CI)
• ammonium N-methyl-N-(1-oxooctadecyl)aminoacetate
• azanium,2-[methyl(octadecanoyl)amino]acetate
• N-Methyl-N-(1-oxooctadecyl)glycine ammonium salt

• Inchi： 1S/C21H41NO3.H3N/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-20(23)22(2)19-21(24)25;/h3-19H2,1-2H3,(H,24,25);1H3
• InChI Key： QIAQMGFAUGXDSQ-UHFFFAOYSA-N
• SMILES： [NH4+].C([O-])(=O)CN(C)C(=O)CCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 264.957636
• Monoisotopic Mass: 264.957636
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.7